Cas no 67786-12-3 (1H-Indole-5-sulfonic acid, 2-methyl-)

• Product Name: 1H-Indole-5-sulfonic acid, 2-methyl-
• CAS No: 67786-12-3
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 504388
• PubChem ID: 105603
• Update Time: 2025-04-19

1H-Indole-5-sulfonic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-sulfonic acid, 2-methyl-
• 2-methyl-1H-indole-5-sulfonic acid
• 1H-Indole-5-sulfonic acid,2-methyl
• 2-Methylindole-5-sulfonic acid
• SCHEMBL9818493
• 67786-12-3
• DTXSID3070593

• Inchi： 1S/C9H9NO3S/c1-6-4-7-5-8(14(11,12)13)2-3-9(7)10-6/h2-5,10H,1H3,(H,11,12,13)
• InChI Key： OOHJCZBVOJRQOV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C=C(C)N2)(=O)(=O)O

Computed Properties

• Exact Mass: 211.03000
• Monoisotopic Mass: 211.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 78.54000
• LogP: 2.80380